Cas no 342405-23-6 (2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid)

• Product Name: 2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid
• CAS No: 342405-23-6
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 303473
• PubChem ID: 2779647
• Update Time: 2025-07-30

2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-[(phenylmethyl)amino]-
• 2-(BENZYLAMINO)-1,3-THIAZOLE-5-CARBOXYLIC ACID
• 2-(3-CHLOROPHENOXY)MALONDIALDEHYDE
• 2-[benzylamino]-1,3-thiazole-5-carboxylic acid
• HMS1443E07
• CCG-52518
• SCHEMBL4255759
• 2-(BENZYLAMINO)-1,3-THIAZOLE-5-CARBOXYLICACID
• 2-(benzylamino)-1,3-thiazole-5-carboxylic acid, AldrichCPR
• MS-22149
• SR-01000641749-1
• 342405-23-6
• DTXSID60381483
• CHEBI:183786
• Oprea1_843581
• IDI1_015706
• Maybridge3_004319
• FT-0608732
• 2-(benzylamino)thiazole-5-carboxylic acid
• 2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid

• MDL： MFCD03086200
• Inchi： 1S/C11H10N2O2S/c14-10(15)9-7-13-11(16-9)12-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,12,13)(H,14,15)
• InChI Key： REVWBJBCAIBQGE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.04600
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Melting Point: 163 °C
• PSA: 90.46000
• LogP: 2.52640

2-(Benzylamino)-1,3-thiazole-5-carboxylic Acid Security Information

• Hazard Category Code： 36
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39